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Compound of Interest

Compound Name: 6-Acrylamidohexanoic Acid

Cat. No.: B1347187

This in-depth technical guide provides a comprehensive overview of the core chemical
properties of 6-Acrylamidohexanoic Acid, tailored for researchers, scientists, and drug
development professionals. The guide details its synthesis, analytical characterization, and key
applications, with a focus on its role in the formation of pH-responsive hydrogels for drug
delivery and as a crucial reagent in advanced imaging techniques like expansion microscopy.

Core Chemical Properties

6-Acrylamidohexanoic Acid is a bifunctional molecule featuring a terminal carboxylic acid and
an acrylamide group. This unique structure allows it to act as a versatile monomer in
polymerization reactions and as a linker for bioconjugation.

Physicochemical Data

A summary of the key quantitative data for 6-Acrylamidohexanoic Acid is presented in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1347187?utm_src=pdf-interest
https://www.benchchem.com/product/b1347187?utm_src=pdf-body
https://www.benchchem.com/product/b1347187?utm_src=pdf-body
https://www.benchchem.com/product/b1347187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

6-(prop-2-
IUPAC Name ) ] ] [1]
enoylamino)hexanoic acid

6-(acryloylamino)hexanoic
Synonyms acid, N-Acryloyl-6- [2]

aminocaproic acid

CAS Number 20766-85-2 [1]

Molecular Formula CoH15NOs [1]

Molecular Weight 185.22 g/mol [1]

Appearance White to almost white powder 2]
or crystal

Melting Point 89 °C

Boiling Point 417.5 £ 37.0 °C (Predicted)

Density 1.072 + 0.06 g/cm? (Predicted)

pKa 4.75 + 0.10 (Predicted)

Solubility Soluble in Methanol

Synthesis and Purification

The primary synthetic route to 6-Acrylamidohexanoic Acid involves the acylation of 6-
aminohexanoic acid with acryloyl chloride.

Synthesis of 6-Acrylamidohexanoic Acid: Experimental
Protocol

This protocol is adapted from a standard Schotten-Baumann reaction.
Materials:

e 6-Aminohexanoic acid
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e Acryloyl chloride

e Sodium carbonate

e Dioxane

o Water

e Hydrochloric acid (concentrated)
o Ethyl acetate

e Sodium sulfate (anhydrous)

e Ice

Procedure:

¢ Dissolve 6-aminohexanoic acid and sodium carbonate in water and cool the solution in an
ice/NaCl bath.[3]

o Separately, dissolve acryloyl chloride in dioxane.[3]

e Add the acryloyl chloride solution dropwise to the cooled amino acid solution with vigorous
stirring.

 After the addition is complete, allow the reaction to stir for a specified time at room
temperature.

 Acidify the reaction mixture with concentrated hydrochloric acid to a low pH.
o Extract the product into ethyl acetate.

» Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under
reduced pressure to yield the crude product.

Purification: Recrystallization
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Purification of the crude 6-Acrylamidohexanoic Acid is typically achieved by recrystallization.
The choice of solvent is critical; an ideal solvent will dissolve the compound well at elevated
temperatures but poorly at room temperature.[4][5][6]

General Recrystallization Protocol:

Dissolve the crude solid in a minimum amount of a suitable hot solvent.

e If insoluble impurities are present, perform a hot filtration.

 Allow the solution to cool slowly to room temperature to promote the formation of pure
crystals.

o Further cool the flask in an ice bath to maximize crystal yield.[5]
o Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

» Dry the purified crystals.

Analytical Characterization

Standard analytical techniques are employed to confirm the structure and purity of the
synthesized 6-Acrylamidohexanoic Acid.

'H-NMR Spectroscopy

Proton Nuclear Magnetic Resonance (*H-NMR) spectroscopy is used to confirm the molecular
structure. A representative *H-NMR spectrum of 6-Acrylamidohexanoic Acid would show
characteristic peaks for the vinyl protons of the acryloyl group, the methylene protons of the
hexanoic acid chain, and the amide proton.

Typical *H-NMR Data: A published *H-NMR spectrum for 6-Acrylamidohexanoic Acid is
available for reference.[7]

Attenuated Total Reflectance Fourier-Transform Infrared
(ATR-FTIR) Spectroscopy
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ATR-FTIR spectroscopy is a valuable tool for identifying the functional groups present in the
molecule. The spectrum of 6-Acrylamidohexanoic Acid will exhibit characteristic absorption
bands for the N-H and C=0 stretching of the amide group, the C=0 stretching of the carboxylic
acid, and the C=C stretching of the vinyl group. This non-destructive technique is suitable for
analyzing the compound in its solid state.[3][9]

Applications in Research and Drug Development

The unique bifunctional nature of 6-Acrylamidohexanoic Acid makes it a valuable tool in
various scientific disciplines.

pH-Responsive Hydrogels for Drug Delivery

6-Acrylamidohexanoic Acid can be polymerized, often with other monomers, to form
hydrogels. The presence of the carboxylic acid group imparts pH-sensitivity to these hydrogels.
[10][11][12] At pH values above the pKa of the carboxylic acid, the carboxylate groups become
deprotonated, leading to electrostatic repulsion and swelling of the hydrogel. This property can
be exploited for the controlled release of therapeutic agents.[11][13]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1347187?utm_src=pdf-body
https://www.mdpi.com/2073-4360/15/15/3166
https://www.researchgate.net/publication/372676301_Configuration_of_a_Simple_Method_for_Different_Polyamides_69_Recognition_by_ATR-FTIR_Analysis_Coupled_with_Chemometrics
https://www.benchchem.com/product/b1347187?utm_src=pdf-body
https://www.benchchem.com/product/b1347187?utm_src=pdf-body
https://www.mdpi.com/1999-4923/14/10/2110
https://www.researchgate.net/publication/318273818_pH_sensitive_hydrogel_based_acrylic_acid_for_controlled_drug_release
https://pubmed.ncbi.nlm.nih.gov/36297545/
https://www.researchgate.net/publication/318273818_pH_sensitive_hydrogel_based_acrylic_acid_for_controlled_drug_release
https://ebrary.net/197382/engineering/application_hydrogels_drug_delivery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hydrogel Formulation
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Compacted State
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6-Acrylamidohexanoic
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Free Radical
Polymerization
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Drug Release Mechanism

Hydrogel Swelling Drug Release
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1. Sample Fixation
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2. Protein Anchoring
(with Acryloyl-X, SE)

3. Gelation
(in situ polymerization)

4. Mechanical Homogenization
(e.g., Proteinase K digestion)

5. Isotropic Expansion
(in deionized water)

6. Imaging
(on conventional microscope)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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